Cas no 1887-95-2 (Pregn-5-ene-3alpha,17alpha-diol-20-one)

Pregn-5-ene-3alpha,17alpha-diol-20-one structure
1887-95-2 structure
Product Name:Pregn-5-ene-3alpha,17alpha-diol-20-one
CAS No:1887-95-2
MF:C21H32O3
MW:332.476986885071
CID:42143
PubChem ID:13783642
Update Time:2025-04-18

Pregn-5-ene-3alpha,17alpha-diol-20-one Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-3alpha,17alpha-diol-20-one
    • (3alpha)-3,17-Dihydroxy-pregn-5-en-20-one
    • 3ALPHA,17ALPHA-DIHYDROXYPREGN-5-ENE-20-ONE
    • Pregn-5-ene-3alpha
    • 17alpha-diol-20-one
    • 17-Hydrody pregnenolone
    • 1-[(3R,8R,9S,10R,13S,14S,17R)-3,17-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
    • 1887-95-2
    • Inchi: 1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16-,17+,18+,19+,20+,21+/m1/s1
    • InChI Key: JERGUCIJOXJXHF-OGNRNXDYSA-N
    • SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CC=C4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 332.23500
  • Monoisotopic Mass: 332.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.15
  • PSA: 57.53000
  • LogP: 3.63020
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